2-Benzylsulfonyl-1,1,2-triphenylethanol

• CAS No.: 16248-66-1
• Molecular Formula: C27H24O3S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 2-benzylsulfonyl-1,1,2-triphenylethanol
• InChI: InChI=1S/C27H24O3S/c28-27(24-17-9-3-10-18-24,25-19-11-4-12-20-25)26(23-15-7-2-8-16-23)31(29,30)21-22-13-5-1-6-14-22/h1-20,26,28H,21H2
• InChI Key: LVNDFAKBQMCCEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)C(C2=CC=CC=C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O

Description

2-Benzylsulfonyl-1,1,2-triphenylethanol is a chiral tertiary alcohol featuring a benzylsulfonyl substituent at the 2-position of the ethane backbone, flanked by three phenyl groups. The benzylsulfonyl group is expected to impart unique electronic and steric properties, distinguishing it from related compounds.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs of 2-benzylsulfonyl-1,1,2-triphenylethanol, highlighting substituent effects on reactivity and applications:

Compound Name	Substituent (R)	Molecular Weight	Key Applications	Enantioselectivity (ee)	Synthesis Method
2-Amino-1,1,2-triphenylethanol	-NH₂	289.38 g/mol	Precursor for ligands, chiral auxiliaries	Moderate (e.g., 80% ee)	Grignard addition to amino esters
2-Piperidino-1,1,2-triphenylethanol	-N(C₅H₁₀)	371.50 g/mol	Catalyzing enantioselective aldehyde arylations	Up to 99% ee	Substitution of amino group with piperidine
2-Acetoxy-1,1,2-triphenylethanol	-OAc	346.41 g/mol	Chiral acetate enolate equivalent for aldol reactions	N/A	Acetylation of amino alcohol
2-Benzylsulfonyl-1,1,2-triphenylethanol	-SO₂CH₂C₆H₅ (proposed)	~435.50 g/mol*	Potential applications in catalysis or as a sulfone-based chiral building block	Not reported	Likely via sulfonylation of amino derivative

*Estimated based on molecular formula.

Substituent Effects on Reactivity and Selectivity

Amino Substituent (-NH₂)

• Role: Acts as a coordinating site in palladium complexes () and a precursor for dialkylamino ligands .
• Catalytic Performance: In fluorination reactions, (R)-2-amino-1,1,2-triphenylethanol achieved moderate enantiocontrol (80% ee) .

Piperidino Substituent (-N(C₅H₁₀))

• Role : Enhances steric bulk and electron-donating capacity, critical for high enantioselectivity in aldehyde arylations.
• Catalytic Performance: Achieved 99% ee in diarylcarbinol synthesis using Et₂Zn/Ph₂Zn mixtures. Even at 0.5 mol% loading, 93.7% ee was maintained .

Acetoxy Substituent (-OAc)

• Role: Serves as a chiral enolate equivalent, enabling stereoselective aldol and Michael additions .

Benzylsulfonyl Substituent (-SO₂CH₂C₆H₅)

• Anticipated Properties: The sulfonyl group’s electron-withdrawing nature may reduce nucleophilicity at the 2-position compared to amino or piperidino analogs. Improved solubility in polar solvents due to the sulfone moiety. Potential for unique reactivity in sulfone-based cross-coupling or cycloaddition reactions.

Stability and Handling

• Amino Derivative: Requires storage under inert conditions due to amine sensitivity .
• Piperidino Derivative: Demonstrated recyclability in polymer-supported systems without loss of activity .
• Benzylsulfonyl Derivative : Expected to exhibit higher oxidative stability than amine analogs due to the robust sulfone group.